3-[(4-chlorophenyl)sulfonyl]-N-(2-phenylethyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-N-(2-phenylethyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O2S2/c22-15-6-8-16(9-7-15)31(28,29)21-20-24-19(23-12-10-14-4-2-1-3-5-14)18-17(11-13-30-18)27(20)26-25-21/h1-9,11,13H,10,12H2,(H,23,24)
• InChI Key: IQOUUEDGWNMQAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN5O2S2
• Molecular Weight: 470.0 g/mol

Description

3-[(4-chlorophenyl)sulfonyl]-N-(2-phenylethyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C21H16ClN5O2S2 and its molecular weight is 469.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Study

• A study described the synthesis of various 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, evaluating their serotonin 5-HT6 receptor binding affinity and selectivity. One compound demonstrated notable activity in functional assays, highlighting the class's potential as selective 5-HT6 receptor ligands, which could be relevant for neurological research and development (Ivachtchenko et al., 2010).

Antimicrobial and Anticancer Activities

• Research on substituted tricyclic compounds, including derivatives similar to the one , has shown significant antibacterial and antifungal activities. These findings underline the potential of such compounds in developing new antimicrobial agents (Mittal et al., 2011).
• Another study focused on synthesizing and characterizing compounds with moderate anticancer activity, highlighting the utility of these chemical frameworks in cancer research (Lu Jiu-fu et al., 2015).

Antifungal and Antibacterial Properties

• A novel series of compounds based on the thieno[3,2-d]pyrimidine scaffold demonstrated potent antimicrobial activities. Certain derivatives were identified as highly effective against both Gram-positive and Gram-negative bacteria, with some showing superior antifungal activities compared to standard treatments (Hafez et al., 2016).

Herbicidal Activity

• The synthesis of triazolo[1,5-a]pyrimidine-sulfonamide derivatives and their evaluation for herbicidal activity demonstrates the compound's potential application in agriculture. These compounds could provide a basis for developing new herbicides with specific modes of action (Shen De-long, 2005).